Cas no 5098-18-0 (5-amino-2-phenyl-1,3-oxazole-4-carbonitrile)

• Product Name: 5-amino-2-phenyl-1,3-oxazole-4-carbonitrile
• CAS No: 5098-18-0
• MF: C₁₀H₇N₃O
• MW: 185.182081460953
• MDL: MFCD01313307
• CID: 1573369
• PubChem ID: 252898
• Update Time: 2025-06-14

5-amino-2-phenyl-1,3-oxazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-phenyl-1,3-oxazole-4-carbonitrile
• 5098-18-0
• CHEMBL1857910
• HMS564G13
• CCG-40408
• AKOS014316051
• Maybridge1_008065
• DNDI1032070
• DTXSID70291387
• NSC-75206
• EN300-2632896
• DS-005656
• Z1255431564
• 5-amino-2-phenyloxazole-4-carbonitrile
• CS-0243398
• NSC75206
• SCHEMBL5154624

• MDL： MFCD01313307
• Inchi： 1S/C10H7N3O/c11-6-8-9(12)14-10(13-8)7-4-2-1-3-5-7/h1-5H,12H2
• InChI Key： LLECGNZOODXJLY-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)N=C1C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 185.05901
• Monoisotopic Mass: 185.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 1.33
• Boiling Point: 416.4°C at 760 mmHg
• Flash Point: 205.6°C
• Refractive Index: 1.639
• PSA: 75.84

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 5-amino-2-phenyl-1,3-oxazole-4-carbonitrile

Comprehensive Analysis of 5-amino-2-phenyl-1,3-oxazole-4-carbonitrile (CAS No. 5098-18-0): Properties, Applications, and Market Trends

5-amino-2-phenyl-1,3-oxazole-4-carbonitrile (CAS No. 5098-18-0) is a heterocyclic organic compound featuring an oxazole core structure, which has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its amino and carbonitrile functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₀H₇N₃O, and unique structural attributes make it a valuable building block for designing bioactive molecules. Researchers frequently explore its potential in drug discovery, particularly for targeting enzymes and receptors involved in inflammatory and metabolic disorders.

The growing demand for heterocyclic compounds like 5-amino-2-phenyl-1,3-oxazole-4-carbonitrile is driven by their role in developing small-molecule therapeutics. Recent studies highlight its utility in synthesizing kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. Its nitrile group offers reactivity for further derivatization, enabling the creation of libraries for high-throughput screening. This adaptability positions CAS No. 5098-18-0 as a critical component in medicinal chemistry pipelines.

From a commercial perspective, 5-amino-2-phenyl-1,3-oxazole-4-carbonitrile is supplied by specialized chemical manufacturers under stringent purity standards (typically ≥98%). Its stability under ambient conditions and solubility in polar solvents like DMSO enhance its practicality in lab settings. However, users often inquire about synthetic protocols and scaling-up challenges, reflecting the compound's niche yet expanding applications. Analytical techniques such as HPLC and NMR are routinely employed to verify its identity and purity, ensuring compliance with industry benchmarks.

Emerging trends in green chemistry have spurred interest in eco-friendly synthesis routes for oxazole derivatives. Researchers are investigating catalytic methods to reduce waste and improve yields of CAS No. 5098-18-0, addressing sustainability concerns. Additionally, its potential in material science, particularly for organic electronics, is being explored due to its conjugated system. These interdisciplinary applications underscore the compound's relevance beyond traditional domains.

For purchasers and researchers, understanding the regulatory landscape and supply chain dynamics of 5-amino-2-phenyl-1,3-oxazole-4-carbonitrile is crucial. While not classified as hazardous, proper handling protocols are recommended to mitigate risks associated with fine chemical powders. Frequently searched queries include "CAS 5098-18-0 suppliers" and "oxazole nitrile applications," indicating strong market interest. As innovation accelerates, this compound is poised to play a pivotal role in advancing precision medicine and sustainable chemistry initiatives.